![molecular formula C8H11NS B1604444 1-[3-(Methylthio)phenyl]methanamine CAS No. 93071-78-4](/img/structure/B1604444.png)
1-[3-(Methylthio)phenyl]methanamine
Overview
Description
1-[3-(Methylthio)phenyl]methanamine is a chemical compound with the empirical formula C8H11NS . It is also known as 2C-T-4, a psychoactive drug .
Molecular Structure Analysis
The molecular weight of 1-[3-(Methylthio)phenyl]methanamine is 189.71 . The molecular formula is C8H11NS .Physical And Chemical Properties Analysis
1-[3-(Methylthio)phenyl]methanamine is a solid at room temperature . It has a molecular weight of 189.71 and a molecular formula of C8H11NS .Scientific Research Applications
Organic Synthesis and Drug Development
The compound has been explored in the context of synthesizing novel chemical entities with potential pharmaceutical applications. For instance, researchers have developed new palladium (Pd) II and platinum (Pt) II complexes from Schiff base ligands involving derivatives of "1-[3-(Methylthio)phenyl]methanamine" for anticancer activity. These complexes exhibited significant anticancer properties against various human cancerous cell lines, highlighting the role of such compounds in developing new therapeutic agents (Mbugua et al., 2020).
Catalysis
In catalysis, derivatives of "1-[3-(Methylthio)phenyl]methanamine" have been used to synthesize catalysts for reactions such as the methylation of phenol with methanol. Studies have shown that these catalysts can significantly influence the yield and selectivity of the reaction products, demonstrating the compound's utility in facilitating efficient chemical transformations (Mathew et al., 2002).
Photocytotoxicity for Cancer Therapy
Iron(III) complexes containing derivatives of "1-[3-(Methylthio)phenyl]methanamine" have been investigated for their photocytotoxic properties. These complexes have shown unprecedented photocytotoxicity under red light to various cell lines, suggesting their potential application in photodynamic therapy for cancer. The ability of these compounds to generate reactive oxygen species upon light exposure and cause cell death via apoptosis is a promising avenue for cancer treatment (Basu et al., 2014).
Molecular Probes
Compounds related to "1-[3-(Methylthio)phenyl]methanamine" have been used as molecular probes to explore the origins of subtype-specific receptor binding. These studies provide valuable insights into the molecular interactions and binding mechanisms of ligands at dopamine receptors, which could inform the design of drugs targeting the central nervous system (Ehrlich et al., 2009).
Safety and Hazards
According to the safety data sheet from Sigma-Aldrich, 1-[3-(Methylthio)phenyl]methanamine hydrochloride is classified as Acute Tox. 4 Oral, indicating it is harmful if swallowed . It’s recommended to handle this compound with appropriate safety measures, including wearing protective gloves and clothing, and using it only in a well-ventilated area .
properties
IUPAC Name |
(3-methylsulfanylphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOGFCUBKCHJNFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650272 |
Source
|
| Record name | 1-[3-(Methylsulfanyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Methylthio)phenyl]methanamine | |
CAS RN |
93071-78-4 |
Source
|
| Record name | 1-[3-(Methylsulfanyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[3-(methylsulfanyl)phenyl]methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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